
Application Notes: Dihexyl Sebacate for Low-
Temperature Environments

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Dihexyl sebacate

Cat. No.: B1617648 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of Low-Temperature
Performance and the Role of Dihexyl Sebacate
In numerous advanced applications, from aerospace and automotive engineering to specialty

polymers and pharmaceutical formulations, the performance and integrity of materials at low

temperatures are critical. As temperatures drop, materials like polymers and lubricants can

undergo significant changes: polymers become brittle and prone to fracture, while lubricants

thicken, impeding mechanical movement and efficiency. Addressing these challenges requires

specialized formulation strategies and high-performance chemical components.

Dihexyl sebacate, also known as di(2-ethylhexyl) sebacate (DEHS) or dioctyl sebacate (DOS),

is a high-performance diester of sebacic acid and 2-ethylhexanol.[1] It is a colorless, oily liquid

recognized for its exceptional ability to impart flexibility and maintain fluidity in various systems

exposed to cold environments.[2][3] Its molecular structure provides a unique combination of

low volatility, high plasticizing efficiency, excellent thermal stability, and superior cold-

resistance, making it an indispensable tool for formulators.[4][5][6]

This technical guide provides an in-depth exploration of dihexyl sebacate's properties and its

application in low-temperature environments. We will delve into its fundamental performance

characteristics and provide detailed, validated protocols for its use as both a polymer plasticizer

and a synthetic lubricant base stock. Furthermore, we will discuss its safety profile and
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potential applications for drug development, where maintaining formulation stability and

performance under refrigerated conditions is paramount.

Part 1: Fundamental Properties and Low-
Temperature Performance
The efficacy of dihexyl sebacate in cold environments stems directly from its intrinsic physical

and chemical properties. As a plasticizer, its mechanism involves inserting its molecules

between polymer chains, disrupting polymer-polymer interactions and increasing intermolecular

space. This added "free volume" lowers the material's glass transition temperature (Tg), the

point at which it transitions from a rigid, glassy state to a more flexible, rubbery state.[2] This is

crucial for maintaining pliability and preventing fracture at sub-zero temperatures.

In lubrication, its branched ester structure and low melting point ensure it remains a fluid liquid

with stable viscosity at temperatures where conventional mineral oils would solidify.[6][7] This

characteristic is vital for equipment operating in cold climates or at high altitudes.[7]

The key physical and thermal properties of dihexyl sebacate are summarized below.

Table 1: Key Physical and Thermal Properties of Dihexyl Sebacate
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Property Typical Value
Significance in
Low-Temperature
Applications

Reference(s)

Appearance
Colorless to pale
yellow oily liquid

Indicates purity;
ensures no
interference with
final product color.

[3][5][8]

CAS Number 122-62-3

Unique identifier for

the chemical

substance.

[1][3][9]

Molecular Formula C₂₆H₅₀O₄
Defines the chemical

composition.
[9]

Molecular Weight 426.68 g/mol

Influences volatility,

viscosity, and

compatibility.

[9]

Pour Point / Melting

Point
≤ -55°C to -62°C

The lowest

temperature at which

the liquid will flow. A

very low pour point is

the primary indicator

of its suitability for

extreme cold.

[1][9][10][11]

Brittle Point (in PVC) -56°C

The temperature at

which a plasticized

polymer fractures

upon impact.

Demonstrates its

effectiveness as a

low-temperature

plasticizer.

[12]

Flash Point (Open

Cup)

≥ 205°C to 215°C High flash point

indicates low

flammability and low

volatility, ensuring

[9][10][13]
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Property Typical Value
Significance in
Low-Temperature
Applications

Reference(s)

stability during high-

temperature

processing and long-

term use.

Density (20°C) 0.913 – 0.917 g/cm³

Important for

formulation

calculations and

quality control.

[5][9][11]

Kinematic Viscosity

(40°C)
9.5 – 13.5 mm²/s (cSt)

A measure of the

fluid's resistance to

flow under gravity.

[10][11]

Kinematic Viscosity

(100°C)
~3.20 mm²/s (cSt)

Viscosity at a higher

temperature, used to

calculate the Viscosity

Index.

[11]

Viscosity Index ~150

An empirical number

indicating the effect of

temperature change

on viscosity. A high VI

signifies a smaller

change in viscosity

over a wide

temperature range.

[11][14]

| Solubility | Insoluble in water; soluble in organic solvents | Dictates its compatibility with other

formulation components. |[3][9] |

Part 2: Application Protocol: Enhancing Low-
Temperature Flexibility of Polymers
Rationale and Application Overview
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Polymers such as polyvinyl chloride (PVC) and synthetic rubbers (e.g., neoprene, nitrile rubber)

are inherently rigid at low temperatures.[15][16] The incorporation of dihexyl sebacate is a

field-proven method to extend their operational temperature range significantly. It is particularly

effective in applications like cold-resistant wire and cable sheathing, outdoor artificial leather,

and automotive seals that must remain flexible and durable in harsh winter conditions.[5]

This protocol provides a standardized method for incorporating dihexyl sebacate into a PVC

matrix and validating its effect on low-temperature performance.

Experimental Workflow for Polymer Plasticization
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Phase 1: Material Preparation & Compounding

Phase 2: Sample Forming

Phase 3: Low-Temperature Validation

1. Weigh PVC Resin,
Dihexyl Sebacate & Stabilizers

2. Pre-mix Components
in a High-Speed Mixer

3. Melt Compounding
(e.g., Two-Roll Mill at 160-170°C)

4. Sheet Formation via
Compression Molding

5. Controlled Cooling
to Room Temperature

6. Sample Conditioning
(24h at 23°C, 50% RH)

7. Brittleness Temperature Test
(ASTM D746)

8. Torsional Stiffness Test
(ASTM D1043)
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Phase 1: Formulation & Blending

Phase 2: Quality Control & Testing

1. Weigh Dihexyl Sebacate
(Base Stock)

2. Add Additives (VI Improver,
Anti-wear, Antioxidant)

3. Heat to 60-70°C and
Homogenize with Shear Mixer

4. Measure Kinematic Viscosity
at 40°C & 100°C (ASTM D445)

5. Determine Pour Point
(ASTM D97)

6. Low-Temp Viscosity Scan
(e.g., Brookfield Viscometer)

Click to download full resolution via product page

Caption: Workflow for formulating a low-temperature lubricant.

Materials and Equipment
Chemicals:

Dihexyl Sebacate (Base Stock, >95% wt.)

Viscosity Index (VI) Improver (e.g., polyalkyl methacrylate)

Anti-wear (AW) additive (e.g., zinc dialkyldithiophosphate - ZDDP)
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Antioxidant (AO) (e.g., aminic or phenolic type)

Equipment:

Beaker with heating mantle and magnetic stirrer

High-shear homogenizer

Automated Pour Point Tester (compliant with ASTM D97)

Cannon-Fenske or similar viscometer tubes and constant temperature baths (40°C and

100°C) (compliant with ASTM D445)

Rotational viscometer (e.g., Brookfield) with a low-temperature bath

Step-by-Step Protocol
Blending:

In a beaker, weigh the required amount of dihexyl sebacate (e.g., 95g for a 100g batch).

Begin gentle heating and stirring, bringing the temperature to 60-70°C.

Expertise: This temperature is high enough to ensure the additives dissolve completely but

low enough to prevent their thermal degradation.

Sequentially add the pre-weighed additives (e.g., 3% VI improver, 1% AW, 1% AO) to the

vortex of the stirring base stock.

Once all additives are incorporated, use a high-shear homogenizer for 15-20 minutes to

ensure a stable, homogeneous blend.

Validation and Testing:

Pour Point (ASTM D97): This is the most critical test for a low-temperature lubricant. The

blended oil is cooled at a specified rate and examined at 3°C intervals for flow. The pour

point is the lowest temperature at which movement is still observed.
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Trustworthiness: A successful formulation will have a pour point close to that of the pure

dihexyl sebacate base stock, confirming that the additives have not negatively impacted

its primary low-temperature characteristic.

Kinematic Viscosity (ASTM D445): Measure the viscosity at 40°C and 100°C. These

values are used to calculate the Viscosity Index (VI), which quantifies the lubricant's

viscosity stability with temperature. A high VI is desirable.

Low-Temperature Viscosity: Using a rotational viscometer, measure the dynamic viscosity

at progressively lower temperatures (e.g., 0°C, -10°C, -20°C, -30°C, -40°C) to create a

viscosity-temperature curve. This data is crucial for predicting performance in real-world

applications like cold engine starts.

Part 4: Considerations for Drug Development
Professionals
While dihexyl sebacate is not primarily known as a pharmaceutical excipient, its properties

present potential opportunities, particularly for topical and transdermal drug delivery systems

that may be stored under refrigeration or require flexibility.

Biocompatibility and Safety: Dihexyl sebacate exhibits a low toxicity profile. The acute oral

LD50 in rats is very high, and it is not considered a skin irritant in most studies. [17][18]

[19]This favorable safety profile is a prerequisite for consideration in pharmaceutical or

cosmetic applications. [20]Furthermore, it is compliant with FDA regulations for use in food

contact materials, which can streamline the risk assessment process for certain types of

drug applications. [14]

Potential as a Formulation Excipient:

Emollient and Plasticizer for Patches: In transdermal patches, dihexyl sebacate could act

as a plasticizer for the adhesive and backing layers, ensuring the patch remains pliable

and conforms to the skin even when cold. Its emollient properties can also improve skin

feel. [21][22][23] * Solvent and Penetration Enhancer: As an ester, it can function as a

solvent for certain active pharmaceutical ingredients (APIs) in topical creams, lotions, and

ointments. Its miscibility with oils and other organic compounds allows it to be easily

incorporated into complex formulations. [3][23] * Cold Chain Stability: For biologic drugs or
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other formulations requiring cold chain storage, dihexyl sebacate could be used as a

non-aqueous component to prevent phase separation or crystallization of other excipients

at low temperatures, thereby enhancing product stability and shelf-life.

Part 5: Safety and Handling
Dihexyl sebacate is a stable, combustible liquid with low volatility. [24]While it is not classified

as a hazardous substance under most regulations, standard laboratory and industrial hygiene

practices should be followed. [25][26]* Use in a well-ventilated area. [13]* Wear protective

gloves (e.g., PVC or nitrile) and safety glasses to avoid prolonged skin or eye contact. [13][26]*

Store in tightly sealed containers in a cool, dry place away from strong oxidizing agents. [8]

[25]* In case of a spill, absorb with an inert material and dispose of it according to local

regulations.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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